![molecular formula C25H22N4O3 B2369536 1-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione CAS No. 941901-31-1](/img/structure/B2369536.png)
1-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
Description
1-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H22N4O3 and its molecular weight is 426.476. The purity is usually 95%.
BenchChem offers high-quality 1-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hypotensive Activity
- Synthesis and Hypotensive Activity : A study by Kataev et al. (2014) synthesized oxo- and dioxothietane derivatives of pyrimidine-2,4-(1H,3H)-dione, which showed notable hypotensive activity, indicating potential therapeutic applications in hypertension management (Kataev et al., 2014).
Drug Development
- Pyrido[4,3-d]pyrimidine Derivatives in Drug Development : Ma et al. (2021) highlighted the synthesis of pyrido[4,3–d]pyrimidine-2,4(1H,3H)-diones and related derivatives, emphasizing their value as scaffolds in drug development (Ma et al., 2021).
Chemosensors for Metal Ions
- Naphthoquinone Based Chemosensors : Gosavi-Mirkute et al. (2017) synthesized and characterized compounds including 2-((pyridine-2-yl)methylamino)naphthalene-1,4-dione, which showed selectivity towards Cu2+ ions, indicating potential use in metal ion detection (Gosavi-Mirkute et al., 2017).
Antimicrobial Activity
- Antimicrobial Activity of Substituted Pyrimidines : Voskienė et al. (2011) synthesized mono- and disubstituted naphthalene-1,4-diones, exhibiting antimicrobial activity against various pathogens, suggesting applications in infection control (Voskienė et al., 2011).
Rhenium Tricarbonyl Core Complexes
- Complexes for Bioimaging : Wei et al. (2005) discussed the synthesis of rhenium tricarbonyl complexes of thymidine and uridine derivatives, potentially applicable in bioimaging and radiopharmaceuticals (Wei et al., 2005).
Herbicidal Activity
- Pyrido[2,3-d]pyrimidine as Herbicide : Wang et al. (2017) synthesized pyrido[2,3-d]pyrimidine-2,4-dione derivatives with herbicidal activity, suggesting agricultural applications (Wang et al., 2017).
properties
IUPAC Name |
1-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N4O3/c30-22(19-11-10-17-6-1-2-7-18(17)14-19)16-28-21-9-5-13-27-23(21)24(31)29(25(28)32)15-20-8-3-4-12-26-20/h3-5,8-14H,1-2,6-7,15-16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBTLBDZBUNDJRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)C(=O)CN3C4=C(C(=O)N(C3=O)CC5=CC=CC=N5)N=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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